Cas no 2433638-46-9 (2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol)

• Product Name: 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol
• CAS No: 2433638-46-9
• MF: C₁₆H₁₈F₃N₃O
• MW: 325.328834056854
• CID: 5311602
• PubChem ID: 154829889
• Update Time: 2025-10-28

2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2433638-46-9
• F6754-7327
• AKOS040724770
• 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol
• 4-[7-(Trifluoromethyl)-4-quinolinyl]-1-piperazineethanol

• Inchi： 1S/C16H18F3N3O/c17-16(18,19)12-1-2-13-14(11-12)20-4-3-15(13)22-7-5-21(6-8-22)9-10-23/h1-4,11,23H,5-10H2
• InChI Key： LCNIUGOGNABWLL-UHFFFAOYSA-N
• SMILES： N1(CCO)CCN(C2C3C(N=CC=2)=CC(C(F)(F)F)=CC=3)CC1

Computed Properties

• Exact Mass: 325.14019669g/mol
• Monoisotopic Mass: 325.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.6Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 461.5±45.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol

Introduction to 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol (CAS No: 2433638-46-9)

2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2433638-46-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a sophisticated fusion of heterocyclic scaffolds, featuring a piperazine ring linked to a quinoline derivative, both of which are well-documented for their pharmacological properties. The presence of a trifluoromethyl group further enhances its molecular complexity and potential biological activity, making it a compelling candidate for further investigation in drug discovery and development.

The structural framework of this compound is characterized by its dual aromatic systems—the quinoline moiety and the piperazine ring—each contributing unique electronic and steric properties. The quinoline part, known for its role in various bioactive molecules, including antimalarial and anticancer agents, provides a platform rich in potential interactions with biological targets. Concurrently, the piperazine ring, a common pharmacophore in many drugs, offers flexibility in binding to proteins and enzymes. The strategic placement of these functional groups within the molecule suggests a high likelihood of favorable interactions with biological systems.

The trifluoromethyl substituent at the 7-position of the quinoline ring is particularly noteworthy. This group is frequently incorporated into pharmaceuticals due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol, this modification may enhance the compound's interaction with biological targets while also improving its pharmacokinetic profile. Such structural features are often exploited to achieve enhanced efficacy and reduced side effects in drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential activities of complex molecules like 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol with greater accuracy. These tools allow for the virtual screening of large compound libraries, identifying promising candidates for experimental validation. The integration of machine learning algorithms has further refined the process, enabling more precise predictions of molecular properties and target interactions. Such innovations are critical in accelerating the drug discovery pipeline.

In parallel, experimental approaches continue to play a pivotal role in evaluating the biological relevance of compounds like CAS No 2433638-46-9. Techniques such as high-throughput screening (HTS), X-ray crystallography, and nuclear magnetic resonance (NMR) spectroscopy provide essential data on molecular interactions and mechanisms of action. The combination of computational and experimental methods offers a robust framework for understanding the potential therapeutic applications of this compound.

The quinoline scaffold has been extensively studied for its antimicrobial, antiviral, anticancer, and anti-inflammatory properties. Modifications to this core structure have led to several approved drugs that demonstrate clinical efficacy across various diseases. The incorporation of a piperazine ring into quinoline derivatives has further expanded their therapeutic potential by enhancing solubility and improving target binding affinity. This combination has been particularly fruitful in developing treatments for neurological disorders, where both scaffolds exhibit promise.

The trifluoromethyl group's influence on metabolic pathways is another critical consideration. Its presence can significantly alter the half-life of a drug within the body, affecting dosing regimens and patient compliance. Additionally, this group can enhance binding interactions by increasing lipophilicity, which may be advantageous for crossing biological membranes or binding to hydrophobic pockets on proteins. These factors make 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol an intriguing subject for further pharmacokinetic studies.

Current research trends indicate that hybrid molecules combining quinoline and piperazine motifs are gaining traction due to their multifaceted biological activities. Studies have shown that such hybrids can exhibit potent effects against various diseases, including cancer and infectious diseases. The structural diversity inherent in these compounds allows for fine-tuning their properties to optimize therapeutic outcomes. This underscores the importance of exploring novel derivatives like CAS No 2433638-46-9.

The synthesis of 2-{4-[7-(trifluoromethyl)quinolin-4-yl]piperazin-1-yl}ethan-1-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in forming carbon-carbon bonds essential for this compound's architecture. Additionally, protecting group strategies have enabled chemists to install functional groups in a controlled manner during synthesis.

The potential applications of this compound are broad-ranging, particularly in oncology and neurology. Quinoline derivatives have shown promise as kinase inhibitors and other targeted therapies for cancer treatment. Piperazine-based drugs are also widely used for neurological disorders due to their ability to modulate neurotransmitter systems. The combination of these motifs suggests that CAS No 2433638-46-9 could serve as a lead compound for developing new treatments in these areas.

Evaluation of safety profiles is paramount before advancing any compound into clinical trials. Preclinical studies involving cell-based assays and animal models provide critical insights into toxicity, pharmacokinetics, and pharmacodynamics. These studies help identify potential liabilities early in the development process, reducing risks associated with later-stage failures. For 2-{4-[7-(trifluoromethyl)quinolin}-4 - yl]pipera - zin - 1 - yl}ethan - 1 - ol, thorough characterization under various conditions will be essential to ensure its suitability for therapeutic use.

The integration of genomics and proteomics into drug discovery has opened new avenues for understanding how compounds interact with biological systems at a molecular level. By analyzing gene expression patterns or protein-protein interactions influenced by CAS No 2433638 - 46 - 9, researchers can gain insights into its mechanisms of action and potential side effects. This holistic approach complements traditional pharmacological assays by providing deeper biological context.

In conclusion,2-{4-[7-(trifluoromethyl)quinolin - 4 - yl]pipera zin - 1 - yl}ethan - 1 - ol (CAS No: 2433638 - 46 - 9) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features combined with established pharmacological properties associated with quinoline-piperazine hybrids containing trifluoromethyl groups . Its potential applications span multiple therapeutic areas , making it an attractive target for both academic investigations as well as industrial drug development efforts . Continued research will be necessary to fully elucidate its biological significance , but initial findings suggest compelling reasons why this molecule warrants closer attention from medicinal chemists worldwide .